Cas no 126872-16-0 (a-Ribofuranose)

a-Ribofuranose structure
a-Ribofuranose structure
Product name:a-Ribofuranose
CAS No:126872-16-0
MF:C5H10O5
MW:150.129902362823
CID:103317
PubChem ID:445894

a-Ribofuranose Chemical and Physical Properties

Names and Identifiers

    • a-Ribofuranose
    • alpha-Ribofuranose (9CI)
    • Rel-(2R,3S,4R,5S)-5-(hydroxymethyl)tetrahydrofuran-2,3,4-triol
    • 126872-16-0
    • SCHEMBL27219
    • alpha-D-Ribofuranose
    • 6R5AZ534G3
    • CHEMBL606078
    • (2S,3R,4S,5R)-5-(hydroxymethyl)oxolane-2,3,4-triol
    • alpha-D-ribose; D-ribose; ribose
    • Q27104554
    • InChI=1/C5H10O5/c6-1-2-3(7)4(8)5(9)10-2/h2-9H,1H2/t2-,3-,4-,5+/m1/s
    • CHEBI:45506
    • HMFHBZSHGGEWLO-AIHAYLRMSA-N
    • UNII-6R5AZ534G3
    • RIBOSE (FURANOSE)
    • AKOS026676547
    • Ribofuranose, alpha-D-
    • (2S,3R,4S,5R)-5-(Hydroxymethyl)tetrahydrofuran-2,3,4-triol
    • 32445-75-3
    • alpha D-ribose
    • alpha-D-ribose
    • alpha-D-Rib
    • F8880-8939
    • Inchi: InChI=1S/C5H10O5/c6-1-2-3(7)4(8)5(9)10-2/h2-9H,1H2/t2-,3-,4-,5+/m1/s1
    • InChI Key: HMFHBZSHGGEWLO-AIHAYLRMSA-N
    • SMILES: OC[C@H]1O[C@H](O)[C@H](O)[C@@H]1O

Computed Properties

  • Exact Mass: 150.0528
  • Monoisotopic Mass: 150.05282342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2
  • Topological Polar Surface Area: 90.2Ų

Experimental Properties

  • PSA: 90.15

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